N-methyl-4-phenylpiperidin-4-amine dihydrochloride
Overview
Description
“N-methyl-4-phenylpiperidin-4-amine dihydrochloride” is a chemical compound with the CAS Number: 1803612-16-9 . It has a molecular weight of 263.21 . The IUPAC name for this compound is N-methyl-4-phenylpiperidin-4-amine dihydrochloride . It is a white powder at room temperature .
Molecular Structure Analysis
The InChI code for “N-methyl-4-phenylpiperidin-4-amine dihydrochloride” is 1S/C12H18N2.2ClH/c1-13-12(7-9-14-10-8-12)11-5-3-2-4-6-11;;/h2-6,13-14H,7-10H2,1H3;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“N-methyl-4-phenylpiperidin-4-amine dihydrochloride” is a white powder at room temperature . The compound has a molecular weight of 263.21 . It is stored at room temperature .Scientific Research Applications
Drug Development
N-methyl-4-phenylpiperidin-4-amine dihydrochloride: is a compound that plays a significant role in the pharmaceutical industry. Its structure is utilized in the synthesis of various drugs, particularly due to its piperidine moiety, which is a common element in many pharmaceuticals . The compound’s versatility allows for the creation of a wide range of therapeutic agents.
Neurochemistry Research
This compound is valuable in neurochemistry for studying neurotransmitter systems. Due to its structural similarity to certain neurotransmitters, it can be used to understand binding affinities and receptor interactions within the central nervous system.
Behavioral Studies
Researchers employ N-methyl-4-phenylpiperidin-4-amine dihydrochloride in behavioral studies to investigate the effects of piperidine-based compounds on behavior. This can provide insights into the potential therapeutic uses of these compounds for neurological disorders.
Biological Process Insights
The compound’s unique properties make it an excellent tool for probing various biological processes. It can help elucidate the role of specific neurotransmitters in physiological and pathological states.
Synthetic Chemistry
In synthetic chemistry, this compound is used as a building block for constructing more complex molecules. Its reactivity and stability under various conditions make it a valuable substrate for chemical reactions .
Pharmacological Applications
The piperidine derivatives, including N-methyl-4-phenylpiperidin-4-amine dihydrochloride , are present in more than twenty classes of pharmaceuticals. They are used in the discovery and biological evaluation of potential drugs, highlighting their broad pharmacological applications .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with the compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
N-methyl-4-phenylpiperidin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2.2ClH/c1-13-12(7-9-14-10-8-12)11-5-3-2-4-6-11;;/h2-6,13-14H,7-10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOOJEOPAKRKTPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1(CCNCC1)C2=CC=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-4-phenylpiperidin-4-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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